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Compound of Interest

Compound Name:

(S)-3-

(((Benzyloxy)carbonyl)amino)buta

noic acid

Cat. No.: B1353614 Get Quote

CAS Number: 83509-88-0

This technical guide provides a comprehensive overview of (S)-3-
(((Benzyloxy)carbonyl)amino)butanoic acid, a valuable building block in synthetic organic

chemistry, particularly in the fields of medicinal chemistry and peptide synthesis. This document

is intended for researchers, scientists, and drug development professionals.

Physicochemical Properties
(S)-3-(((Benzyloxy)carbonyl)amino)butanoic acid, also known as N-Cbz-L-β-homoalanine,

is a white to off-white solid. Its key physicochemical properties are summarized in the table

below.
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Property Value Source

CAS Number 83509-88-0 [1]

Molecular Formula C₁₂H₁₅NO₄ [2]

Molecular Weight 237.25 g/mol

Appearance White to off-white solid

Purity Typically >98%

Solubility
Soluble in methanol, ethanol,

and dimethylformamide.

Melting Point 105-107 °C

Synthetic Protocols
The synthesis of (S)-3-(((Benzyloxy)carbonyl)amino)butanoic acid and related N-protected

β-amino acids is a critical process in the development of peptidomimetics and other biologically

active molecules. Several synthetic routes have been established.

General Synthesis of N-Protected β³-Amino Acids
A common method for the synthesis of N-protected β³-amino acids involves the hydrolysis of

corresponding N-protected β³-amino nitriles. This biotransformation can be achieved using

nitrilase enzymes.

Experimental Protocol:

Reaction Setup: The N-Cbz-β³-amino nitrile derived from L-alanine is suspended in a 0.05 M

phosphate buffer.

Enzymatic Hydrolysis: The nitrilase enzyme NIT-107 is added to the mixture.

Reaction Conditions: The reaction is maintained at a controlled temperature and pH, specific

to the enzyme's optimal activity.
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Monitoring: The progress of the hydrolysis is monitored by techniques such as Thin Layer

Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Work-up and Purification: Upon completion, the reaction mixture is acidified, and the product

is extracted with an organic solvent. The crude product is then purified by recrystallization or

column chromatography to yield the desired N-protected β³-amino acid.[3]

Synthesis via Arndt-Eistert Homologation
Another established method for the synthesis of β-amino acids from α-amino acids is the Arndt-

Eistert homologation. This method allows for the extension of the carbon chain of an N-

protected α-amino acid.[3]

General Workflow for N-Protected β-Amino Acid Synthesis
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General Synthesis of N-Protected β-Amino Acids

Method 1: Nitrile Hydrolysis

N-Protected α-Amino Acid

Acid Chloride Formation N-Cbz-β³-amino nitrile Hydrolysis

Nitrilase Enzyme

N-Protected β-Amino Acid

Purification

Diazomethane Reaction

Wolff Rearrangement

Hydrolysis & Purification
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Role of Protected Amino Acids in Peptide Synthesis

(S)-3-(((Benzyloxy)carbonyl)amino)butanoic acid

Peptide Bond Formation

Growing Peptide Chain

Elongated Peptide Chain

Removal of Protecting Group

Ready for next cycle

Bioactive Peptidomimetic

Final Deprotection & Purification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: (S)-3-
(((Benzyloxy)carbonyl)amino)butanoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1353614#s-3-benzyloxy-carbonyl-amino-butanoic-
acid-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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